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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Yellow 183 (C.I. 18792; CAS No. 65212-77-3) is a monoazo calcium lake pigment.[1]
[2] It is recognized for its reddish-yellow shade, excellent heat stability, and good lightfastness,
making it a popular choice for coloring plastics, particularly those processed at high
temperatures like polyolefins, PVC, and ABS.[3][4][5] Understanding the solubility of this
pigment in various organic solvents is crucial for its application in inks, coatings, and for
toxicological and environmental assessments. This technical guide provides a comprehensive
overview of the known solubility characteristics of Pigment Yellow 183 and a detailed protocol
for its quantitative determination.

Properties of Pigment Yellow 183

A summary of the general, physical, and chemical properties of Pigment Yellow 183 is
presented in Table 1.

Table 1: General, Physical, and Chemical Properties of Pigment Yellow 183
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Property Value References

General Properties
Calcium 4,5-dichloro-2-[[4,5-

Chemical Name dihydro-3-methyl-5-oxo-1-(3- 5]
sulfonatophenyl)-1H-pyrazol-4-
yllazo]lbenzenesulfonate

C.l. Name Pigment Yellow 183 [1]

C.I. Number 18792 [1][6]

CAS Number 65212-77-3 [1][6]

Chemical Class Monoazo Calcium Lake [1112]

Molecular Formula C16H10Cl2CaN40O7S2 [4]

Physical Properties

Appearance Yellow Powder [3]

Specific Gravity 1.45-1.8 g/cm3 [1][2]

Oil Absorption 35-60 g/100g [11[2]

Heat Resistance Up to 300°C [11[3]

Chemical Properties

Water Solubility 79 mg/L at 20°C [7]

Water Soluble Matter <1.5% [1][8]

Solubility Profile of Pigment Yellow 183

The solubility of a pigment is a critical factor influencing its performance in various applications,
including its tendency to bleed or migrate in a polymer matrix. Pigment Yellow 183 is generally
characterized by its low solubility in water and most organic solvents, a desirable trait for a
pigment.

Quantitative Solubility Data
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Publicly available quantitative solubility data for Pigment Yellow 183 in organic solvents is
scarce. One source indicates a water solubility of 79 mg/L at 20°C.[7] Another source describes
it as insoluble in water but dispersible in solvents like alcohols and hydrocarbons.[9]

Qualitative Solubility and Fastness Data

Technical datasheets from various suppliers provide qualitative data on the resistance of
Pigment Yellow 183 to various organic solvents, often referred to as "fastness" or "resistance
to bleeding." This is typically rated on a scale of 1 to 5 or 1 to 8, where a higher number
indicates better resistance (and thus, lower solubility). Table 2 summarizes this available data.

Table 2: Fastness Properties of Pigment Yellow 183 in Organic Solvents

Solvent Fastness Rating (Scale) References
Xylene 4 (1-5) [1]

Ethanol 4-5 (1-5) [11[2]

Ethyl Acetate 4 (1-5) [1]

Methyl Ethyl Ketone (MEK) 3-4 (1-5) [1]

White Spirit 4 (1-5) [1]

n-Butanol 5 (1-5) [2]

Toluene 5 (1-5) [2]

Mineral Turpentine Oil (MTO) 5 (1-5) [2]

Linseed Qil 5 (1-5) [6]

It is important to note that these fastness ratings are indicative of performance in specific tests
and not direct measures of solubility in g/L.

Experimental Protocol for Determining Solubility

The following is a detailed methodology for the quantitative determination of the solubility of
Pigment Yellow 183 in organic solvents using the gravimetric method. This method is based
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on the principle of creating a saturated solution and then determining the mass of the dissolved
pigment in a known volume of the solvent.[10][11]

Materials and Equipment

e Pigment Yellow 183 powder

o Selected organic solvents (e.g., acetone, ethanol, xylene, ethyl acetate, methyl ethyl ketone)
¢ Analytical balance (accurate to 0.1 mg)

o Conical flasks with stoppers

» Volumetric flasks

o Pipettes

e Syringe filters (0.45 um, solvent-compatible)

o Evaporating dishes (pre-weighed)

o Shaking incubator or magnetic stirrer with hotplate

e Drying oven

Desiccator

Experimental Workflow Diagram
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Experimental Workflow for Solubility Determination

Preparation

Measure Organic Solvent

Weigh Pigment Yellow 183

Saturation

Add excess pigment to solvent in a conical flask

Agitate at constant temperature (e.g., 24h)

Allow to equilibrate

Separation
\ 4

Allow undissolved pigment to settle

\

Filter supernatant through a 0.45 um syringe filter

Gravimetli ;: Analysis

Pipette a known volume of the filtrate into a pre-weighed evaporating dish

Evaporate the solvent in a drying oven

Cool in a desiccator and weigh the residue

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining pigment solubility via the gravimetric method.
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Step-by-Step Procedure

o Preparation of Saturated Solution:

o Add an excess amount of Pigment Yellow 183 to a known volume of the selected organic
solvent in a stoppered conical flask. The presence of undissolved pigment is essential to
ensure saturation.

o Seal the flask to prevent solvent evaporation.

o Place the flask in a shaking incubator or on a magnetic stirrer at a constant temperature
(e.g., 25°C) and agitate for a sufficient time (e.g., 24 hours) to ensure equilibrium is
reached.

o Separation of Saturated Solution:

o After the agitation period, allow the flask to stand undisturbed at the constant temperature
for at least one hour to let the undissolved pigment settle.

o Carefully draw the supernatant (the clear, saturated solution) into a syringe and filter it
through a 0.45 pum solvent-compatible syringe filter to remove any suspended particles.
This step is crucial for accurate results.

o Gravimetric Analysis:

[e]

Using a calibrated pipette, transfer a precise volume (e.g., 10 mL) of the filtered saturated
solution into a pre-weighed, clean, and dry evaporating dish.

o Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the pigment (the temperature should be well below the
pigment's decomposition temperature and above the solvent's boiling point).

o Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to
room temperature.

o Weigh the evaporating dish with the pigment residue on an analytical balance.

o Repeat the drying and weighing process until a constant weight is achieved.
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Calculation of Solubility

The solubility (S) of Pigment Yellow 183 in the organic solvent is calculated using the following
formula:

S (g/L) = (Mass of residue (g) / Volume of filtrate (L))
Where:

e Mass of residue (g) = (Mass of evaporating dish + residue) - (Mass of empty evaporating
dish)

¢ Volume of filtrate (L) = The volume of the filtered solution transferred to the evaporating dish,
converted to liters.

Logical Diagram for Solubility Calculation

Solubility Calculation Logic

Input Measurements

Mass of empty evaporating dish (M_dish) Mass of evaporating dish + residue (M_total) Volume of filtrate (V_filtrate)

Calculatipn Steps

Calculate Mass of Residue (M_residue) = M_total - M_dish

Calculate Solubility (S) = M_residue / V_filtrate g

Final Result

Solubility in g/L
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Caption: Logical flow for calculating pigment solubility from experimental data.

Conclusion

Pigment Yellow 183 is a high-performance pigment with excellent thermal stability and
lightfastness, making it suitable for demanding applications. While its general insolubility is a
key attribute, understanding its specific solubility in different organic solvents is vital for
formulation optimization and safety assessment. This guide has summarized the available
gualitative solubility data and provided a detailed, robust experimental protocol for the
guantitative determination of its solubility. The presented methodologies and workflows offer a
solid foundation for researchers and professionals to accurately characterize the solubility of
Pigment Yellow 183 and similar pigments in various organic media. Further research to
populate public databases with quantitative solubility data for this and other commercially
important pigments would be of significant value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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